Cas no 2260932-54-3 (1-Adamantyl(phenyl)methanamine;hydrochloride)

• Product Name: 1-Adamantyl(phenyl)methanamine;hydrochloride
• CAS No: 2260932-54-3
• MF: C₁₇H₂₄ClN
• MW: 277.83216381073
• CID: 6259646
• PubChem ID: 137943388
• Update Time: 2025-10-18

1-Adamantyl(phenyl)methanamine;hydrochloride Chemical and Physical Properties

Names and Identifiers

• EN300-6734215
• 1-Adamantyl(phenyl)methanamine;hydrochloride
• 2260932-54-3
• (adamantan-1-yl)(phenyl)methanamine hydrochloride

• Inchi： 1S/C17H23N.ClH/c18-16(15-4-2-1-3-5-15)17-9-12-6-13(10-17)8-14(7-12)11-17;/h1-5,12-14,16H,6-11,18H2;1H
• InChI Key： ILMWJILVSWWTBL-UHFFFAOYSA-N
• SMILES： Cl.NC(C1C=CC=CC=1)C12CC3CC(CC(C3)C1)C2

Computed Properties

• Exact Mass: 277.1597275g/mol
• Monoisotopic Mass: 277.1597275g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 274
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 26Ų

Additional information on 1-Adamantyl(phenyl)methanamine;hydrochloride

Introduction to 1-Adamantyl(phenyl)methanamine;hydrochloride (CAS No: 2260932-54-3)

1-Adamantyl(phenyl)methanamine;hydrochloride, with the chemical formula C₁₉H₂₁N·HCl, is a compound of significant interest in the field of pharmaceutical chemistry and medicinal biology. This zwitterionic derivative combines the rigid adamantyl group with a phenylmethylamine moiety, making it a versatile scaffold for drug discovery and development. The hydrochloride salt form enhances its solubility, facilitating its use in various biochemical assays and therapeutic applications.

The adamantyl moiety, known for its unique steric properties, contributes to the compound's stability and binding affinity, making it a valuable component in designing molecules that interact with biological targets. In recent years, the incorporation of adamantane derivatives into drug candidates has gained prominence due to their ability to improve metabolic stability and oral bioavailability. The phenylmethylamine part of the molecule introduces basicity, which can be exploited for interactions with acidic or positively charged residues in proteins, enhancing binding interactions.

Recent studies have highlighted the potential of 1-Adamantyl(phenyl)methanamine;hydrochloride in modulating enzyme activity and receptor binding. For instance, researchers have explored its interaction with monoamine oxidase (MAO) inhibitors, where the adamantyl group provides steric hindrance against enzymatic degradation. This property is particularly relevant in the development of antidepressants and neuroprotective agents. Additionally, the phenyl ring offers opportunities for further derivatization, allowing chemists to fine-tune pharmacokinetic and pharmacodynamic profiles.

The hydrochloride salt form of this compound not only improves solubility but also ensures consistent dosing in pharmaceutical formulations. This is crucial for therapeutic applications where precise delivery is essential for efficacy and safety. In preclinical studies, 1-Adamantyl(phenyl)methanamine;hydrochloride has shown promise as a lead compound in antipsychotic and anxiolytic drug development. Its structural features enable selective binding to neurotransmitter receptors, such as serotonin and dopamine receptors, which are implicated in mood regulation and cognitive function.

The synthesis of 1-Adamantyl(phenyl)methanamine;hydrochloride involves multi-step organic reactions, typically starting from commercially available adamantane derivatives and phenethylamines. The introduction of the hydrochloride salt is achieved through acid-base chemistry, ensuring high purity and yield. Advanced synthetic methodologies, including transition-metal-catalyzed cross-coupling reactions, have been employed to enhance reaction efficiency and selectivity. These techniques are critical for producing compounds with minimal side products, which is essential for pharmaceutical applications.

In vitro studies have demonstrated that 1-Adamantyl(phenyl)methanamine;hydrochloride exhibits moderate affinity for several biological targets, including MAO enzymes and serotonin transporters. This has led to investigations into its potential as a monoamine oxidase inhibitor (MAOI), a class of drugs used in treating depression and other neurological disorders. The rigid adamantane core also contributes to reduced metabolic liability, making it a favorable candidate for further optimization.

The compound's unique structural features make it an attractive scaffold for structure-based drug design. Computational modeling techniques have been utilized to predict binding modes and optimize interactions with biological targets. These simulations help in identifying key pharmacophores within the molecule that can be modified to enhance potency and selectivity. Such approaches are integral to modern drug discovery pipelines, enabling rapid screening of large libraries of compounds.

Recent advancements in medicinal chemistry have emphasized the importance of hybrid molecules that combine multiple pharmacophoric elements. 1-Adamantyl(phenyl)methanamine;hydrochloride exemplifies this trend by integrating both rigid and flexible moieties into a single framework. This design philosophy has led to the development of novel therapeutics with improved pharmacological profiles. The compound's potential as an antipsychotic or anxiolytic agent has been further explored through virtual screening campaigns against large databases of protein targets.

The hydrochloride salt form also facilitates formulation development for oral administration. Its solubility profile allows for easy incorporation into tablets or capsules without compromising bioavailability. This is particularly important for drugs that require systemic delivery to reach therapeutic concentrations in the bloodstream. Additionally, the compound's stability under various storage conditions makes it suitable for industrial-scale production.

In conclusion,1-Adamantyl(phenyl)methanamine;hydrochloride (CAS No: 2260932-54-3) represents a promising candidate in pharmaceutical research due to its unique structural properties and biological activity. Its rigid adamantane core combined with a phenethylamine moiety offers multiple opportunities for drug design and optimization. As research continues to uncover new therapeutic applications,1-Adamantyl(phenyl)methanamine;hydrochloride is poised to play a significant role in developing next-generation pharmaceuticals that address unmet medical needs.